Cas no 941955-12-0 (1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941955-12-0
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5363120
• Update Time: 2025-08-03

1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(3,5-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-
• 1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C21H21N3O2/c1-13-5-4-6-16(8-13)20-22-21(26-23-20)17-11-19(25)24(12-17)18-9-14(2)7-15(3)10-18/h4-10,17H,11-12H2,1-3H3
• InChI Key： XGIMCURDOCGYPC-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)CC(C2ON=C(C3=CC=CC(C)=C3)N=2)CC1=O

Additional information on 1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Compound CAS No. 941955-12-0: A Comprehensive Overview

The compound with CAS No. 941955-12-0, named 1-(3,5-dimethylphenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidinone ring fused with an oxadiazole moiety and substituted with aromatic groups such as 3,5-dimethylphenyl and 3-methylphenyl groups. These substituents contribute to the compound's distinct chemical properties and biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery due to their ability to modulate various biological targets. The presence of the oxadiazole ring in this compound suggests potential applications in the development of novel therapeutic agents. For instance, research has shown that oxadiazole derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The substitution pattern of this compound further enhances its bioavailability and selectivity, making it a promising candidate for pharmacological studies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the pyrrolidinone ring through cyclization reactions and the incorporation of the oxadiazole moiety via condensation reactions. The use of directing groups such as methyl substituents on the aromatic rings facilitates precise control over the regioselectivity of these reactions. Advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound.

In terms of biological activity, this compound has shown potential as a modulator of kinase activity, which is critical in the development of anticancer drugs. Preclinical studies have demonstrated that it can inhibit key signaling pathways involved in tumor growth and metastasis. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens.

From a materials science perspective, the compound's structural features make it a candidate for applications in organic electronics. The conjugated system formed by the oxadiazole ring and the aromatic substituents can exhibit semiconducting properties, which are valuable in the design of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, further aiding its application in electronic devices.

Furthermore, this compound has been explored for its role in catalysis. The presence of nitrogen atoms in both the oxadiazole ring and the pyrrolidinone core provides multiple coordination sites for metal ions, making it a potential ligand for transition metal catalysts. Studies have shown that metal complexes derived from this compound can catalyze various organic transformations with high efficiency and selectivity.

In conclusion, CAS No. 941955-12-0 represents a versatile molecule with applications spanning drug discovery, materials science, and catalysis. Its unique structure and functional groups endow it with diverse chemical properties that continue to be explored by researchers worldwide. As advancements in synthetic methods and computational tools progress, this compound is expected to play an increasingly important role in both academic research and industrial applications.